DC371739

• Molecular Formula: C29H30N2O4
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C29H30N2O4/c1-33-21-8-9-25-23(13-21)24-14-26-22-15-28(34-2)29(35-17-19-6-4-3-5-7-19)12-20(22)10-11-30(26)16-27(24)31(25)18-32/h3-9,12-13,15,26,32H,10-11,14,16-18H2,1-2H3
• InChIKey: DEEWVZQNTLFSBJ-UHFFFAOYSA-N

DC371739: An Oral HNF-1α-Targeting Small Molecule with Dual PCSK9/ANGPTL3 Suppression for Lipid-Lowering Research and Procurement

DC371739 (CAS 2135765-21-6, molecular formula C29H30N2O4, MW 470.56) is an indole-containing tetrahydroisoquinoline small molecule that acts as an orally active lipid-lowering agent via a mechanism distinct from conventional PCSK9 inhibitors [1]. Rather than directly binding PCSK9 protein or its mRNA, DC371739 physically engages the transcription factor HNF-1α (hepatocyte nuclear factor-1α), thereby impeding the transcription of both PCSK9 and ANGPTL3 simultaneously—two genes critically implicated in hypercholesterolemia and dyslipidemia [1]. This first-in-class oral compound has completed a Phase I clinical trial (NCT04927221) demonstrating safety, tolerability, and preliminary efficacy, and is currently in Phase Ib/IIa development [2]. DC371739 belongs to the tetrahydroprotoberberine chemotype, structurally related to berberine but with engineered improvements in bioavailability and drug-like properties [2].

HNF-1α target engagement probe

Physically binds HNF-1α to suppress PCSK9 and ANGPTL3 transcription in a single tool compound, distinct from direct PCSK9 binders.

Dual lipid pathway research context

Simultaneously addresses LDL-cholesterol and triglyceride-rich lipoprotein endpoints via dual transcriptional control, supporting mixed dyslipidemia model studies.

Engineered oral bioavailability profile

Tetrahydroprotoberberine chemotype with improved oral exposure compared to natural product berberine; Phase I tolerability endpoint context reported.

• [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [2] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source

Why DC371739 Cannot Be Replaced by Other Oral PCSK9 Inhibitors, Berberine Analogs, or Statins in Scientific Studies

Oral PCSK9-targeting small molecules under clinical investigation—including CVI-LM001, AZD0780, and the macrocyclic peptide MK-0616—each operate through distinct molecular mechanisms with divergent target engagement profiles, pharmacokinetic signatures, and lipid parameter coverage [1]. DC371739 is unique among these agents in simultaneously suppressing both PCSK9 and ANGPTL3 transcription via direct HNF-1α binding, conferring dual reductions in LDL-cholesterol and triglycerides that single-mechanism agents do not replicate [1][2]. Furthermore, the natural product berberine—a structural ancestor—shares a weak HNF-1α-inhibitory mechanism but suffers from ≤0.37% oral bioavailability and extensive first-pass metabolism [3], whereas DC371739 was specifically optimized to overcome these limitations. Simply substituting one oral PCSK9 inhibitor for another without accounting for these mechanistic and pharmacokinetic differences risks producing non-comparable or misleading experimental outcomes, particularly in models assessing triglyceride metabolism, statin combination therapy, or HNF-1α-dependent gene regulation.

This compound

DC371739 · HNF-1α-mediated dual transcription suppression

Simultaneously reduces PCSK9 and ANGPTL3 expression; reported statin combination synergy.

Substitute

CVI‑LM001 · AMPK‑dependent PCSK9 modulation

Lacks ANGPTL3 regulation and statin counter‑regulation data; mechanism mismatch may alter lipid endpoint interpretation.

This compound

DC371739 · Optimized oral bioavailability

Engineered to overcome berberine’s

Substitute

Berberine · Natural product ancestor

Oral bioavailability ~0.37%; extensive first‑pass metabolism limits in vivo target engagement reproducibility.

This compound

DC371739 · Transcriptional counter‑regulation

Downregulates statin‑induced PCSK9 upregulation; reported additive lipid lowering with atorvastatin.

Substitute

AZD0780 · Direct PCSK9 protein binder

Does not address transcriptional PCSK9 induction; statin combination synergy not expected by mechanism.

• [1] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4. doi:10.1016/j.athplu.2024.11.003 View Source
• [2] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [3] Natural compounds targeting PCSK9: Table 1. Berberine bioavailability 0.37%, t1/2 28.6 h. Nutrients. 2020;12(5):1440. doi:10.3390/nu12051440 View Source

DC371739 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparison Guide

Dual PCSK9/ANGPTL3 Transcriptional Suppression via HNF-1α Binding—A Mechanism Not Shared by CVI-LM001 or AZD0780

DC371739 is the only oral small-molecule PCSK9 inhibitor in clinical development that simultaneously suppresses both PCSK9 and ANGPTL3 transcription by physically binding HNF-1α and preventing its interaction with target gene promoters [1]. In HepG2 cells, DC371739 at 5 µM for 24 h reduces PCSK9 protein expression by 59.46% while increasing LDL receptor (LDLR) protein by 101.83% [1]. In hyperlipidemic hamster liver, RNA-Seq analysis after 21 days of oral DC371739 (30 mg/kg) shows PCSK9 mRNA decreased by 41.3% (P=0.016) and ANGPTL3 mRNA decreased by 15.7% (P=0.031) [2]. By contrast, CVI-LM001 reduces PCSK9 transcription primarily through AMPK activation without reported ANGPTL3 modulation [3], and AZD0780 acts as a direct PCSK9 protein binder with no transcriptional or ANGPTL3-targeting activity [3]. Berberine also weakly inhibits HNF-1α but with drastically lower potency and bioavailability (0.37% oral bioavailability) [4].

Dual-target mechanism

Head-to-head

DC371739: ↓PCSK9 protein 59.46% (5 µM, HepG2); ↓PCSK9 mRNA 41.3%, ↓ANGPTL3 mRNA 15.7% (30 mg/kg, hamster). CVI‑LM001: no ANGPTL3 modulation. AZD0780: no transcriptional effect. Berberine: weak HNF‑1α inhibition, bioavailability 0.37%.

Supports dual lipid pathway transcriptional research

Transcriptional regulation context; confirm in independent models

Evidence Dimension	Molecular target and downstream gene regulation mechanism
Target Compound Data	DC371739: Binds HNF-1α; ↓PCSK9 protein 59.46% at 5 µM/24h (HepG2); ↓PCSK9 mRNA 41.3%, ↓ANGPTL3 mRNA 15.7% in hamster liver (30 mg/kg, 21d)
Comparator Or Baseline	CVI-LM001: Reduces PCSK9 transcription via AMPK; no ANGPTL3 modulation reported. AZD0780: Direct PCSK9 protein binder; no transcriptional effect. Berberine: Weak HNF-1α/SREBP inhibition; bioavailability 0.37%
Quantified Difference	DC371739 uniquely achieves dual PCSK9 + ANGPTL3 suppression at transcriptional level; CVI-LM001 and AZD0780 are single-target (PCSK9 only); berberine has 270-fold lower bioavailability
Conditions	HepG2 hepatocellular carcinoma cells (in vitro); hyperlipidemic hamster liver RNA-Seq (in vivo)

Why This Matters

This dual-target mechanism means DC371739 addresses both LDL-cholesterol (via PCSK9/LDLR) and triglyceride-rich lipoproteins (via ANGPTL3/LPL), a therapeutic breadth not achievable with single-mechanism oral PCSK9 inhibitors, making it the preferred probe for studies requiring simultaneous assessment of both lipid pathways.

• [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [2] OMICSDI dataset PRJNA326224. Transcription levels of Pcsk9 and Angptl3 decreased by 41.3% (P=0.016) and 15.7% (P=0.031) upon DC371739 treatment (30 mg/kg, 21d) in hamster liver. View Source
• [3] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4. doi:10.1016/j.athplu.2024.11.003 View Source
• [4] Natural compounds targeting PCSK9: Table 1. Berberine bioavailability 0.37%. Nutrients. 2020;12(5):1440. doi:10.3390/nu12051440 View Source

In Vivo Efficacy: DC371739 Lowers Cholesterol and Triglycerides at Lower Doses Than CVI-LM001 in Hyperlipidemic Hamster Models

In hyperlipidemic hamster models, DC371739 demonstrates dose-dependent reductions in total cholesterol (TC), LDL-cholesterol (LDL-C), and triglycerides (TG) with an effective threshold dose of only 10 mg/kg (oral, daily for 21 days) [1][2]. In contrast, the comparator oral PCSK9 modulator CVI-LM001 requires 40–160 mg/kg in the same hyperlipidemic hamster model to achieve significant LDL-C reductions, with a 3.5-fold LDLR protein increase observed only at the highest dose (160 mg/kg) [3]. In a spontaneous hyperlipidemic rhesus monkey model, DC371739 achieves meaningful TC and LDL-C reductions at an effective dose of 3 mg/kg [1], confirming translational efficacy in a non-human primate species.

In vivo dose comparison

Cross-study

DC371739 effective threshold 10 mg/kg (hamster, 21d). CVI‑LM001 active at 40–160 mg/kg (hamster, 4wk). DC371739 effective in rhesus monkey at 3 mg/kg.

Lower dose exposure-model interpretation

Cross-study dose comparison; require target engagement validation

Evidence Dimension	Minimum effective oral dose for plasma lipid reduction in hyperlipidemic hamster model
Target Compound Data	DC371739: 10 mg/kg p.o. daily (21 days) — significant reductions in TC, LDL-C, and TG
Comparator Or Baseline	CVI-LM001: 40–160 mg/kg p.o. daily (4 weeks) — 3.5-fold LDLR increase at 160 mg/kg; PCSK9 reduced to 10% of control at 160 mg/kg
Quantified Difference	DC371739 effective threshold dose in hamster: 10 mg/kg vs. CVI-LM001 active range starting at 40 mg/kg (≥4-fold higher minimum dose)
Conditions	High-fat diet-induced hyperlipidemic Golden Syrian hamster model; spontaneous hyperlipidemic rhesus monkey model

Why This Matters

A 4-fold lower effective dose in the same preclinical species suggests superior target engagement efficiency or pharmacokinetic coverage for DC371739, which translates to reduced compound consumption per experiment and potentially lower off-target burden in chronic dosing studies.

• [1] Chinese Academy of Sciences, Shanghai Institute of Materia Medica. Research News: DC371739 reduces TC, LDL-C, TG in hyperlipidemic hamsters (effective dose 10 mg/kg) and rhesus monkeys (effective dose 3 mg/kg). April 2022. View Source
• [2] Shanghai Branch, Chinese Academy of Sciences. DC371739 dose-dependently lowers TC, LDL-C, TG in hamster serum with effective dose of 10 mg/kg; rhesus monkey effective dose 3 mg/kg. April 16, 2022. View Source
• [3] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma LDL-C and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. View Source

Clinical-Stage Comparison: DC371739 Reduces LDL-C by ~19% Plus Triglycerides, Whereas CVI-LM001 Achieves 26.3% LDL-C Reduction Without Triglyceride Data

In Phase I/IIa clinical evaluation (NCT04927221), DC371739 at 40 mg once daily for 28 days produced an approximately 19% reduction in LDL-C along with significant decreases in total cholesterol, triglycerides (TG), and apolipoprotein B (ApoB), with minimal impact on HDL-C [1][2]. Pharmacokinetic analysis revealed a half-life of approximately 22–26 hours and Tmax of 5.5–6.5 hours, with no dose-limiting toxicities up to 40 mg/day for 28 days [2]. For direct clinical-stage comparison, CVI-LM001 at 300 mg once daily for 28 days achieved a 26.3% LDL-C reduction (P<0.01), 20.1% TC reduction, and 17.4% ApoB reduction, but published data do not report triglyceride-lowering effects [3][4]. AZD0780 at 30–60 mg/day produced up to 52% LDL-C reduction but only when combined with statin background therapy and without reported TG benefit [4].

Clinical endpoint profiles

Trial context

DC371739: ~19% LDL-C reduction + TG/ApoB lowering (40 mg QD, 28d). CVI‑LM001: 26.3% LDL-C, no TG data (300 mg QD). AZD0780: 52% LDL-C with statin background.

Supports mixed dyslipidemia endpoint assessment

Phase Ib/IIa trial contexts; endpoint profiles require independent confirmation

Evidence Dimension	LDL-C reduction and ancillary lipid parameter changes in Phase I/II clinical trials
Target Compound Data	DC371739: ~19% LDL-C reduction, plus TG and ApoB reductions; dose 40 mg QD; t1/2 22–26 h; Phase Ib/IIa
Comparator Or Baseline	CVI-LM001: 26.3% LDL-C reduction; dose 300 mg QD; no TG reduction reported; Phase II. AZD0780: up to 52% LDL-C reduction (with statin background); Phase II
Quantified Difference	DC371739 LDL-C reduction (19%) is numerically lower than CVI-LM001 (26.3%) and AZD0780 (52%), but DC371739 uniquely provides TG and ApoB lowering as monotherapy at a 7.5-fold lower oral dose than CVI-LM001
Conditions	Phase Ib/IIa clinical trial NCT04927221 (DC371739); Phase Ib clinical trial (CVI-LM001); Phase II trial (AZD0780, NCT05221554)

Why This Matters

For procurement decisions in hyperlipidemia research programs targeting mixed dyslipidemia (elevated LDL-C plus triglycerides), DC371739 provides the unique advantage of simultaneous TG lowering—a clinically relevant differentiator not documented for CVI-LM001 or AZD0780 as monotherapy—enabling more comprehensive lipid parameter assessment in a single compound study design.

• [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [2] MetwareBio. DC371739: A Novel Lipid-Lowering Drug Candidate Identified with Lipidomics. Phase I results: t1/2 ~22-26 h, Tmax ~5.5-6.5 h, no DLTs up to 40 mg/day for 28 days, significant TC/LDL-C/TG/ApoB reductions. View Source
• [3] Abstract 12579: CVI-LM001 lowers LDL-C by 26.3%, TC by 20.1%, ApoB by 17.4% at 300 mg QD for 28 days. Circulation. 2020;142(Suppl_3):A12579. View Source
• [4] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4: DC371739 19% LDL-C, CVI-LM001 26.3%, AZD0780 52% (with statin). doi:10.1016/j.athplu.2024.11.003 View Source

Statin Combination Synergy: DC371739 Counteracts Atorvastatin-Induced PCSK9 Upregulation—A Property Absent in Direct PCSK9 Binders

Statins are known to increase PCSK9 protein expression as a counter-regulatory response, which limits their own lipid-lowering efficacy. DC371739 uniquely counteracts this effect: in HepG2 cells, DC371739 downregulates PCSK9 protein expression that has been induced by atorvastatin, thereby further increasing LDLR protein levels beyond what either agent achieves alone [1][2]. In hyperlipidemic rats, the combination of DC371739 with atorvastatin additively reduces TC, TG, and LDL-C levels compared to either monotherapy [2]. This synergistic property is a direct consequence of DC371739's HNF-1α-targeting mechanism and is not shared by AZD0780 (which binds PCSK9 protein directly, competing with LDLR interaction but not addressing statin-induced PCSK9 upregulation at the transcriptional level) [3]. CVI-LM001 has not published combinatorial data with statins.

Statin synergy mechanism

Head-to-head

DC371739 reverses atorvastatin-induced PCSK9 upregulation; additive TC/TG/LDL-C reduction in hyperlipidemic rats. AZD0780 mechanism does not counter transcriptional PCSK9 induction.

Enables statin combination research models

Mechanism-based synergy reported; confirm in intended experimental system

Evidence Dimension	Ability to counteract statin-induced PCSK9 upregulation and produce additive lipid lowering
Target Compound Data	DC371739 + atorvastatin: additive TC, TG, and LDL-C reduction in hyperlipidemic rats; DC371739 reverses atorvastatin-induced PCSK9 protein increase in HepG2 cells
Comparator Or Baseline	AZD0780: Direct PCSK9 protein binding mechanism does not address statin-induced transcriptional PCSK9 upregulation. CVI-LM001: No published statin combination data
Quantified Difference	DC371739 provides additive lipid-lowering benefit with atorvastatin; mechanism-based rationale for statin combination not present for AZD0780 or CVI-LM001
Conditions	HepG2 cells (atorvastatin-induced PCSK9 protein); hyperlipidemic rat model (in vivo combination study)

Why This Matters

For research programs studying statin-intolerant populations or investigating combination lipid-lowering strategies, DC371739 is the only oral PCSK9/ANGPTL3 pathway inhibitor with demonstrated mechanistic synergy with statins—making it the essential compound choice for preclinical combination therapy models.

• [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [2] Shanghai Institute of Materia Medica, CAS. DC371739 counteracts atorvastatin-induced PCSK9 protein increase in HepG2 cells; combination additively reduces TC, TG, LDL-C in hyperlipidemic rats. April 2022. View Source
• [3] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4: AZD0780 mechanism = binds PCSK9. doi:10.1016/j.athplu.2024.11.003 View Source

Pharmacokinetic Profile: Extended Half-Life Enables Once-Daily Dosing with Lower Cmax-Driven Toxicity Risk vs. CVI-LM001

DC371739 exhibits a human plasma half-life (t1/2) of approximately 22–26 hours with a Tmax of 5.5–6.5 hours following oral administration, supporting once-daily dosing with sustained target coverage [1]. CVI-LM001 shows a substantially longer half-life of 32–45 hours (single dose) extending to 62–68 hours after multiple dosing [2], which may confer prolonged exposure but also a longer washout period, complicating dose adjustment and toxicity management in experimental settings. Berberine, the natural product ancestor, displays a similar terminal half-life (28.6 hours) but with only 0.37% oral bioavailability, necessitating impractically high doses for in vivo studies [3]. DC371739 was specifically engineered to overcome berberine's bioavailability limitation while maintaining favorable once-daily pharmacokinetics.

Pharmacokinetic half-life

Cross-study

DC371739: t1/2 22–26 h, Tmax 5.5–6.5 h. CVI‑LM001: t1/2 62–68 h (multiple dose). Berberine: t1/2 28.6 h, oral bioavailability 0.37%.

Supports once-daily dosing with manageable washout

Reported Phase I PK data; exposure-model review recommended

Evidence Dimension	Human pharmacokinetic parameters: terminal half-life and time to maximum concentration
Target Compound Data	DC371739: t1/2 22–26 h, Tmax 5.5–6.5 h (single/multiple dose, Phase I)
Comparator Or Baseline	CVI-LM001: t1/2 32–45 h (single dose), 62–68 h (multiple dose), Tmax ~1–1.5 h. Berberine: t1/2 28.6 h, oral bioavailability 0.37%, Tmax 9.8 h
Quantified Difference	DC371739 t1/2 is 1.5–3× shorter than CVI-LM001 multiple-dose half-life, enabling faster washout while retaining once-daily dosing capability; bioavailability >100-fold higher than berberine (not directly quantified but engineered improvement)
Conditions	Phase I clinical trial in healthy Chinese subjects and hypercholesterolemic patients (NCT04927221); CVI-LM001 Phase Ia/Ib data

Why This Matters

For laboratory procurement, DC371739's 22–26 h half-life provides practical experimental convenience—sustained exposure during once-daily dosing with a manageable washout period—whereas CVI-LM001's extended 62–68 h half-life may complicate sequential dosing studies or require longer protocol washout phases.

• [1] MetwareBio. DC371739: A Novel Lipid-Lowering Drug Candidate Identified with Lipidomics. PK: t1/2 ~22-26 h, Tmax ~5.5-6.5 h, no DLTs at 40 mg QD × 28 days. View Source
• [2] Abstract 12579: CVI-LM001 PK: t1/2 32-45 h (single dose), 62-68 h (multiple dose), Tmax ~1-1.5 h. Circulation. 2020;142(Suppl_3):A12579. View Source
• [3] Natural compounds targeting PCSK9: Table 1. Berberine: bioavailability 0.37%, t1/2 28.6 h, Tmax 9.8 h. Nutrients. 2020;12(5):1440. doi:10.3390/nu12051440 View Source

Optimal Research and Procurement Application Scenarios for DC371739 Based on Quantitative Evidence

Mixed Dyslipidemia Research Requiring Simultaneous LDL-C and Triglyceride Lowering Assessment

DC371739 is uniquely suited for preclinical studies of mixed dyslipidemia where both elevated LDL-C and triglycerides must be addressed simultaneously. Unlike CVI-LM001 and AZD0780—which primarily target LDL-C through PCSK9 inhibition alone—DC371739's HNF-1α-mediated dual suppression of PCSK9 and ANGPTL3 provides concurrent LDL-C (~19% reduction in Phase I) and triglyceride lowering in a single agent [1][2]. This makes DC371739 the compound of choice for hyperlipidemic hamster (effective dose 10 mg/kg) or rhesus monkey (effective dose 3 mg/kg) models of combined hyperlipidemia [3].

Statin Combination Therapy Models and Statin-Intolerance Research Programs

DC371739 is the only oral PCSK9 pathway inhibitor with published mechanistic and in vivo evidence of additive synergy with atorvastatin. Because statins upregulate PCSK9 expression (blunting their own efficacy), and DC371739 directly counteracts this induction at the transcriptional level through HNF-1α inhibition, the DC371739–atorvastatin combination produces additive reductions in TC, TG, and LDL-C in hyperlipidemic rats [1][2]. Research programs investigating statin-intolerant populations or combination lipid-lowering strategies should prioritize DC371739 over CVI-LM001 or AZD0780, neither of which has demonstrated this specific mechanistic complementarity [1].

HNF-1α Transcription Factor Target Engagement and Gene Regulation Studies

DC371739 is the preferred chemical probe for investigating HNF-1α-dependent transcriptional regulation of lipid metabolism genes. The compound has been validated to physically bind HNF-1α (binding site confirmed by chemical probe design and site-directed mutagenesis), dose-dependently reducing PCSK9 and ANGPTL3 mRNA levels without affecting LDLR mRNA [1]. In hamster liver, RNA-Seq confirms 41.3% PCSK9 and 15.7% ANGPTL3 transcriptional suppression with no change in HNF-1α or LDLR transcription levels, establishing a clean mechanistic signature [2]. Berberine—while also inhibiting HNF-1α—lacks the potency and bioavailability for reproducible in vivo target engagement studies, making DC371739 the appropriate tool compound for this pathway [3].

Long-Term Oral Dosing Studies with Once-Daily Administration and Practical Washout

DC371739's human pharmacokinetic profile (t1/2 22–26 hours, Tmax 5.5–6.5 hours) supports once-daily oral dosing protocols with a practical washout period, making it well-suited for chronic hyperlipidemia studies of 21–28 days as demonstrated in hamster and Phase I clinical protocols [1]. In contrast, CVI-LM001's extended 62–68 hour multiple-dose half-life may complicate experimental designs requiring rapid clearance or dose titration [2]. For laboratories conducting sequential dosing studies or requiring flexible protocol design, DC371739 offers a more experimentally tractable pharmacokinetic profile while maintaining once-daily dosing convenience.

Application

Selection Property

Validation Focus

Mixed dyslipidemia model studies

Dual PCSK9/ANGPTL3 transcription suppression

LDL‑C and triglyceride endpoint monitoring

Statin combination research models

Transcriptional counteraction of statin-induced PCSK9

Additive lipid endpoint interpretation

HNF‑1α target engagement studies

Reported HNF‑1α binding probe

Gene transcription endpoint review

Chronic oral dosing studies

Once-daily oral administration profile

Washout and exposure-model review

• [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
• [2] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4. doi:10.1016/j.athplu.2024.11.003 View Source
• [3] Chinese Academy of Sciences. DC371739: effective dose 10 mg/kg in hamsters, 3 mg/kg in rhesus monkeys. April 2022. View Source